(1S*,5R*)-3-{[2-(methylthio)-1,3-thiazol-4-yl]carbonyl}-6-propyl-3,6-diazabicyclo[3.2.2]nonan-7-one

• IUPAC Name: (1S,5R)-3-(2-methylsulfanyl-1,3-thiazole-4-carbonyl)-6-propyl-3,6-diazabicyclo[3.2.2]nonan-7-one
• InChI: InChI=1S/C15H21N3O2S2/c1-3-6-18-11-5-4-10(13(18)19)7-17(8-11)14(20)12-9-22-15(16-12)21-2/h9-11H,3-8H2,1-2H3/t10-,11+/m0/s1
• InChI Key: AWAJMSIXCIQUEX-WDEREUQCSA-N
• Canonical SMILES: CCCN1C2CCC(C1=O)CN(C2)C(=O)C3=CSC(=N3)SC
• Isomeric SMILES: CCCN1[C@@H]2CC[C@H](C1=O)CN(C2)C(=O)C3=CSC(=N3)SC
• Molecular Formula: C15H21N3O2S2
• Molecular Weight: 339.5 g/mol

Description

• This compound belongs to a class of chemicals characterized by complex molecular structures, typically involving heterocyclic components and multiple functional groups. Its synthesis and properties are of interest in the field of organic chemistry, particularly in the study of diazabicyclo nonanes.

Synthesis Analysis

• Synthesis methods for related compounds often involve multi-step reactions, including cyclization processes and interactions with various reagents. The structural complexity requires precise control over reaction conditions to achieve the desired product. For example, synthesis methods for similar compounds involve reactions like the Mannich reaction and the Michael-type cyclisation (Harris, 1980).

Molecular Structure Analysis

• The molecular structure of compounds in this category typically exhibits a complex bicyclic or tricyclic framework. X-ray crystallography is often used to determine the precise molecular geometry, showcasing features like chair or boat conformations in the bicyclic systems (Bailey et al., 1984).

Chemical Reactions and Properties

• The compound's reactivity is likely influenced by its functional groups, such as the thiazole and carbonyl groups. These groups can participate in various chemical reactions, contributing to the compound's overall reactivity profile. Studies on similar compounds have shown varied reactivity depending on the substituents and the bicyclic framework involved (Kostyanovsky et al., 1999).

Scientific Research Applications

Synthesis and Chemical Properties

Studies have focused on the synthesis and structural analysis of compounds related to "(1S*,5R*)-3-{[2-(methylthio)-1,3-thiazol-4-yl]carbonyl}-6-propyl-3,6-diazabicyclo[3.2.2]nonan-7-one". For instance, research by Eremeev et al. explored the reaction of 1,3-thiazolidine-4-carboxylic and 1,4-tetrahydro-thiazine-3-carboxylic acid esters with isocyanates and isothiocyanates, leading to the formation of heterocyclic derivatives, including thia-diazabicyclo compounds. The study highlighted the synthesis process and provided insights into the three-dimensional structures of the resulting compounds through x-ray diffraction analysis (Eremeev et al., 1985).

Potential Biological Activities

Further research delves into the exploration of derivatives of 3,6-diazabicyclo compounds for potential biological applications. For example, Geiger et al. synthesized bicyclic σ receptor ligands demonstrating cytotoxic activity against human tumor cell lines, indicating the potential for these compounds in cancer therapy. The study provided a detailed account of the synthesis process, structural elucidation, and biological evaluation of these ligands (Geiger et al., 2007).

Antimicrobial and Anticancer Agents

Darwish et al. aimed at the synthesis of new heterocyclic compounds incorporating sulfamoyl moiety for use as antimicrobial agents. The study synthesized derivatives and evaluated their antibacterial and antifungal activities, showing promising results (Darwish et al., 2014). Another study by Gomha et al. focused on synthesizing thiazole and thiadiazole derivatives with anticancer activities, indicating the potential pharmaceutical applications of these compounds (Gomha et al., 2017).

Coordination Chemistry and Ligand Properties

Comba et al. explored the synthesis and coordination chemistry of hexadentate picolinic acid-based bispidine ligands. This research is relevant for understanding the complexation behaviors of bicyclic compounds with various metal ions, providing a foundation for further exploration of their applications in medicinal chemistry and material science (Comba et al., 2016).